Cas no 166331-85-7 (Cyclohexanecarboxylicacid, fluoromethyl ester)

• Product Name: Cyclohexanecarboxylicacid, fluoromethyl ester
• CAS No: 166331-85-7
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 110752
• PubChem ID: 11051946
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, fluoromethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, fluoromethyl ester
• fluoromethyl cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, fluoromethyl ester (9CI)
• DTXSID40453354
• 166331-85-7
• SCHEMBL13080625

• Inchi： 1S/C8H13FO2/c9-6-11-8(10)7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： KRRGGFSEWBVTRE-UHFFFAOYSA-N
• SMILES： FCOC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 160.08999
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters